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Compound of Interest

Compound Name: LL-K9-3

Cat. No.: B15135776

For Research Use Only

Introduction

LL-K9-3 is a potent and selective small-molecule degrader of the Cyclin-Dependent Kinase 9
(CDK9) and Cyclin T1 complex.[1][2][3][4] It utilizes hydrophobic tagging technology to induce
the simultaneous degradation of both proteins, leading to the suppression of downstream
signaling pathways, including those mediated by the androgen receptor (AR) and c-Myc.[2][4]
[5][6][7] This activity makes LL-K9-3 a valuable tool for studying transcriptional addiction in
cancer, particularly in prostate cancer models.[1][4][5] Proper preparation of stock solutions is
crucial for obtaining accurate and reproducible experimental results. This document provides a
detailed protocol for the preparation, storage, and handling of LL-K9-3 stock solutions using
dimethyl sulfoxide (DMSO).

Physicochemical and Solubility Data

A summary of the key physicochemical properties and solubility of LL-K9-3 is provided in the
table below for easy reference.
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Property Value Reference
Molecular Weight 683.94 g/mol [21[81[9]
Formula C31H49Ns506S3 [2][9]
Appearance White to off-white powder N/A

Purity >98% (HPLC) [2]8]
Solubility in DMSO 100 mM (68.39 mg/mL) [2][10]
Solubility in Ethanol 5 mM (3.42 mg/mL) [2][10]

Storage Conditions

Store at -20°C

[2]81el

Experimental Protocols

Materials

e LL-K9-3 powder

Vortex mixer

Calibrated analytical balance

Anhydrous Dimethyl Sulfoxide (DMSO), 299.7%

Pipettes and sterile, filtered pipette tips

Sterile microcentrifuge tubes or vials (amber or protected from light)

Protocol for Preparing a 10 mM LL-K9-3 Stock Solution

o Preparation: Perform all steps in a chemical fume hood, wearing appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.

» Weighing LL-K9-3: Carefully weigh out 6.84 mg of LL-K9-3 powder using a calibrated

analytical balance and transfer it to a sterile, light-protected vial.
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e Adding DMSO: Using a calibrated pipette, add 1.0 mL of anhydrous DMSO to the vial
containing the LL-K9-3 powder.

 Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes, or until the powder is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary.

o Storage: Store the 10 mM stock solution in small aliquots at -20°C to minimize freeze-thaw
cycles. For long-term storage (over 1 year), it is recommended to store at -80°C.[11]

Preparation of Working Solutions

For cell-based assays, it is recommended to prepare fresh working solutions from the frozen
stock on the day of the experiment. The final concentration of DMSO in the cell culture medium
should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

e Thawing: Thaw an aliquot of the 10 mM LL-K9-3 stock solution at room temperature.

 Dilution: Prepare serial dilutions of the stock solution in the appropriate cell culture medium
to achieve the desired final concentrations for your experiment.

Visualizations
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps for preparing a stock solution of LL-K9-3.
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Workflow for LL-K9-3 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM LL-K9-3 stock solution in DMSO.

Signaling Pathway of LL-K9-3 Action

This diagram depicts the mechanism of action of LL-K9-3 in inducing the degradation of the
CDKO9-Cyclin T1 complex and its downstream effects.
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Caption: Mechanism of LL-K9-3-induced degradation of CDK9-Cyclin T1 and downstream
effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=structure&ligandId=12107
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=structure&ligandId=12107
https://www.tocris.com/products/ll-k9-3_7813
https://www.medchemexpress.com/ll-k9-3.html
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.2c00257
https://synapse.patsnap.com/drug/f28f01ddd7be4622bba065215797b390
https://www.omicsdi.org/dataset/geo/GSE205363
https://www.omicsdi.org/dataset/geo/GSE205363
https://www.medchemexpress.com/ll-k9-3.html?locale=ja-JP
https://www.bio-techne.com/p/small-molecules-peptides/ll-k9-3_7813
https://www.biocompare.com/11119-Chemicals-and-Reagents/19645442-LL-K9-3/
https://www.tocris.com/cn/products/ll-k9-3_7813
https://www.chemicalbook.com/SupplyInfo_2166366.htm
https://www.benchchem.com/product/b15135776#preparing-stock-solutions-of-ll-k9-3-solubility-in-dmso
https://www.benchchem.com/product/b15135776#preparing-stock-solutions-of-ll-k9-3-solubility-in-dmso
https://www.benchchem.com/product/b15135776#preparing-stock-solutions-of-ll-k9-3-solubility-in-dmso
https://www.benchchem.com/product/b15135776#preparing-stock-solutions-of-ll-k9-3-solubility-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15135776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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